Cas no 2654-97-9 (Propanoic acid,2-azido-2-methyl-)

• Product Name: Propanoic acid,2-azido-2-methyl-
• CAS No: 2654-97-9
• MF: C₄H₇N₃O₂
• MW: 129.117280244827
• CID: 239973
• PubChem ID: 12863985
• Update Time: 2025-04-19

Propanoic acid,2-azido-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-azido-2-methyl-
• 2-azido-2-methylpropanoic acid
• 2-AZIDO-2-METHYLPROPIONIC ACID
• EN300-7563560
• XETFKLCZGCAEGX-UHFFFAOYSA-N
• DTXSID10511814
• 2654-97-9
• Propanoic acid, 2-azido-2-methyl-

• Inchi： 1S/C4H7N3O2/c1-4(2,3(8)9)6-7-5/h1-2H3,(H,8,9)
• InChI Key： XETFKLCZGCAEGX-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)N=[N+]=[N-])=O

Computed Properties

• Exact Mass: 129.053826475g/mol
• Monoisotopic Mass: 129.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5
• Topological Polar Surface Area: 51.7Ų

Experimental Properties

• Color/Form: Not determined
• Flash Point: -4 °C
• Refractive Index: n20/D 1.393
• Solubility: Not determined

Propanoic acid,2-azido-2-methyl- Security Information

• Hazardous Material transportation number：UN 1206 3/PG 2
• WGK Germany：1
• Hazard Category Code： 11-38-50/53-65-67
• Safety Instruction： 16-29-33-60-61-62
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives